2-azidobutane
Overview
Description
2-Azidobutane, also known as di-azidobutane, is an organic compound containing an azide group attached to a butane molecule. It is a colorless volatile liquid with a boiling point of 67°C and a density of 1.12 g/cm3. It is a highly reactive compound with a variety of uses in scientific research, including being used as a reagent in chemical synthesis, as a fuel for propulsion systems, and as a building block in the synthesis of pharmaceuticals.
Scientific Research Applications
2-Azidobutane is widely used in scientific research due to its unique properties. It has been used as a reagent in organic synthesis, as a fuel for propulsion systems, and as a building block in the synthesis of pharmaceuticals. It has also been used in the synthesis of polymers and in the production of nanomaterials. Additionally, it is used in the synthesis of certain drugs, such as the antimalarial drug artemisinin.
Mechanism of Action
2-Azidobutane is a highly reactive compound and is capable of undergoing a variety of reactions. It is capable of forming highly stable azide anions, which can be used to form new covalent bonds. It is also capable of undergoing cycloadditions, which can be used to form new heterocyclic compounds. Additionally, it is capable of undergoing nucleophilic aromatic substitution reactions, which can be used to form new aromatic compounds.
Biochemical and Physiological Effects
2-Azidobutane is a highly reactive compound and can cause a variety of biochemical and physiological effects. It has been shown to be toxic to humans and animals, causing nausea, vomiting, and respiratory distress. Additionally, it has been shown to be a mutagen, causing genetic mutations in cells. Additionally, it has been shown to be a carcinogen, causing cancer in laboratory animals.
Advantages and Limitations for Lab Experiments
2-Azidobutane has a number of advantages and limitations for use in laboratory experiments. One of the major advantages is its high reactivity, which makes it ideal for use in a variety of synthetic reactions. Additionally, it is relatively inexpensive and can be easily obtained from chemical suppliers. However, it is also highly toxic and must be handled with care. Additionally, it is highly volatile and must be stored in a cool, dry place.
Future Directions
2-Azidobutane has a number of potential future directions for research. One potential direction is the development of new synthetic methods for the synthesis of 2-azidobutane. Additionally, research could be conducted into the use of 2-azidobutane as a fuel for propulsion systems. Additionally, research could be conducted into the use of 2-azidobutane as a building block in the synthesis of pharmaceuticals. Finally, research could be conducted into the biochemical and physiological effects of 2-azidobutane on humans and animals.
Synthesis Methods
2-Azidobutane can be synthesized through a variety of methods. One method involves the reaction of sodium azide with 1-butanol to form 2-azidobutane. This reaction is carried out in an aqueous solution of sodium hydroxide at a temperature of 65°C. Another method involves the reaction of sodium azide and 1,3-butadiene to form 2-azidobutane, which is then isolated by distillation. This reaction is also carried out in an aqueous solution of sodium hydroxide and requires a temperature of 65°C.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-azidobutane can be achieved through a two-step reaction process. The first step involves the synthesis of 2-chlorobutane, which is then converted to 2-azidobutane in the second step.", "Starting Materials": [ "1-butanol", "sulfuric acid", "sodium azide", "thionyl chloride" ], "Reaction": [ "Step 1: Synthesis of 2-chlorobutane", "1. Mix 1-butanol and sulfuric acid in a round-bottom flask.", "2. Heat the mixture to 60°C and stir for 2 hours.", "3. Cool the mixture and add thionyl chloride dropwise while stirring.", "4. Continue stirring for 30 minutes at room temperature.", "5. Separate the organic layer and wash it with water and sodium bicarbonate solution.", "6. Dry the organic layer with anhydrous sodium sulfate.", "7. Distill the organic layer to obtain 2-chlorobutane.", "Step 2: Conversion of 2-chlorobutane to 2-azidobutane", "1. Dissolve 2-chlorobutane in dry ether.", "2. Add sodium azide to the solution and stir for 2 hours at room temperature.", "3. Filter the mixture to remove any insoluble impurities.", "4. Concentrate the filtrate under reduced pressure.", "5. Distill the residue to obtain 2-azidobutane." ] } | |
CAS RN |
53372-19-3 |
Product Name |
2-azidobutane |
Molecular Formula |
C4H9N3 |
Molecular Weight |
99.1 |
Purity |
95 |
Origin of Product |
United States |
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